Cas no 632327-18-5 (1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)-)

1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)- structure
632327-18-5 structure
Product Name:1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)-
CAS No:632327-18-5
MF:C9H11ClO2
MW:186.635442018509
CID:1648616
PubChem ID:68532477
Update Time:2025-04-21

1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-(3-chlorophenyl)-, (1R)-
    • (R)-1-(3-Chlorophenyl)-1,3-propanediol
    • (R)-1-(3-Chlorophenyl)propane-1,3-diol
    • 632327-18-5
    • G67471
    • (1R)-1-(3-Chlorophenyl)-1,3-propanediol
    • (1R)-1-(3-chlorophenyl)propane-1,3-diol
    • SCHEMBL3156406
    • Inchi: 1S/C9H11ClO2/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6,9,11-12H,4-5H2/t9-/m1/s1
    • InChI Key: VJGRFGFLZJIODS-SECBINFHSA-N
    • SMILES: ClC1=CC=CC(=C1)[C@@H](CCO)O

Computed Properties

  • Exact Mass: 186.04483
  • Monoisotopic Mass: 186.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

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